Cas no 163449-72-7 (5-Bromo-2,3-dihydro-1-benzothiophen-3-one)

5-Bromo-2,3-dihydro-1-benzothiophen-3-one is a brominated benzothiophene derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a bromine substituent at the 5-position and a ketone functionality at the 3-position of the benzothiophene scaffold, making it a versatile intermediate for further functionalization. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules due to its reactivity in cross-coupling reactions and electrophilic substitutions. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise experimental outcomes. Researchers favor this compound for its reliability in constructing complex molecular frameworks, particularly in medicinal chemistry and materials science applications.

5-Bromo-2,3-dihydro-1-benzothiophen-3-one structure

163449-72-7 structure

Product Name:5-Bromo-2,3-dihydro-1-benzothiophen-3-one

CAS No:163449-72-7

MF:C₈H₅BrOS

MW:229.093700170517

MDL:MFCD22035486

CID:1346940

PubChem ID:10799399

Update Time:2025-05-28

5-Bromo-2,3-dihydro-1-benzothiophen-3-one Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-benzothiophen-3(2H)-one
- SureCN19707
- 5-bromobenzo[b]furan-2-carbonitrile
- PubChem12684
- 5-Brombenzo&lt
- b&gt
- furan-2-carbonitril
- 5-bromo-benzo[1,2,5]thiadiazole
- 5-bromobenzo[b]thiophen-3(2H)-one
- 5-bromo-benzofuran-2-carbonitrile
- 5-bromo-benzo[b]thiophen-3-one
- 5-bromo-2-cyanobenzo[b]furan
- AMTH068
- 5-Brom-2.1.3-benzothiadiazol
- 5-Brom-2,1,3-benzothiadiazol
- CTK4D5909
- 5-bromobenzofuran-2-carbonitrile
- 5-Brom-benzo[1,2,5]thiadiazol
- 5-bromo-3-cyanobenzo[b]furan
- ACMC-209ea1
- 5-Brom-benzo[b]thiophen-3-on
- 5-Bromobenzo[c][1,2,5]thiadiazole
- AC1MCQV2
- 5-Brom-2,1,3-benzothiodiazol
- 5-Brombenzo< b> furan-2-carbonitril
- 5-bromo-3-cyanobenzo[b]
- 5-BROMO-2,3-DIHYDRO-1-BENZOTHIOPHEN-3-ONE
- DB-219417
- 5-bromo-1-benzothiophen-3-one
- SCHEMBL5329304
- MFCD22035486
- AS-46982
- AKOS016353092
- JDNHIUBOBYGRDS-UHFFFAOYSA-N
- 163449-72-7
- EN300-749062
- F11126
- 5-Bromo-2,3-dihydro-1-benzothiophen-3-one
- MDL： MFCD22035486
- Inchi： 1S/C8H5BrOS/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3H,4H2
- InChI Key： JDNHIUBOBYGRDS-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(CS2)=O

Computed Properties

Exact Mass: 227.92445g/mol
Monoisotopic Mass: 227.92445g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 42.4Å²

5-Bromo-2,3-dihydro-1-benzothiophen-3-one Pricemore >>

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